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Compound of Interest

Compound Name: 1-Phenylhexan-3-one

Cat. No.: B1360221

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Phenylhexan-3-one is an organic compound characterized by an aromatic phenyl group and
a ketone functional group.[1] This document provides an in-depth overview of its core
physicochemical properties, offering valuable data for its application in organic synthesis,
particularly in the manufacturing of pharmaceuticals and fragrance compounds.[1][2] The
information detailed herein, including quantitative data, experimental methodologies, and
procedural workflows, is intended to support research and development activities.

Physicochemical Properties of 1-Phenylhexan-3-one

The key physicochemical characteristics of 1-Phenylhexan-3-one are summarized in the table
below. These properties are crucial for understanding the compound's behavior in various
chemical and biological systems.
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Property Value Reference
Molecular Formula C12H160 [3]

Molar Mass 176.25 g/mol [3]
Appearance Colorless to pale yellow liquid [1114]

0.95 g/cm?3 to 0.9719 g/cm3 (at

Densit 4
Y 40°C) ]
- ) 260.8°C to 263°C at 760
Boiling Point [4]
mmHg
Refractive Index 1.498 [4]
Vapor Pressure 0.012 mmHg at 25°C [4]

Generally soluble in common

organic solvents.[5][6] Due to
Solubility the significant carbon chain

length, it is expected to have

low solubility in water.[5][6]

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the key
physicochemical properties of liquid organic compounds like 1-Phenylhexan-3-one.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[5] A common and efficient method for its determination is the capillary method.

Apparatus:
e Thiele tube or similar heating apparatus (e.g., aluminum block)
e Thermometer

o Small test tube (fusion tube)
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e Capillary tube (sealed at one end)

e Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

A small amount of 1-Phenylhexan-3-one is placed into the fusion tube.

e The capillary tube, with its open end downwards, is placed into the fusion tube containing the
sample.

e The fusion tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The entire assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g.,
mineral oil) and heated gently and uniformly.

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The heating is stopped, and the apparatus is allowed to cool.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density (Pycnometer or Volumetric
Method)

The density of a liquid can be determined by measuring the mass of a known volume.
Apparatus:

e Pycnometer (a flask with a specific, known volume) or a graduated cylinder

e Analytical balance

Procedure using a Graduated Cylinder:

e The mass of a clean, dry graduated cylinder is measured using an analytical balance.
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o A specific volume of 1-Phenylhexan-3-one is added to the graduated cylinder, and the
volume is recorded precisely.

e The combined mass of the graduated cylinder and the liquid is measured.
e The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder.

o The density is then calculated by dividing the mass of the liquid by its volume.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a measure of how much the path of light is bent, or refracted, when
entering a material. It is a characteristic property of a substance.

Apparatus:

e Abbe refractometer

e Pipette

» Acetone or other suitable cleaning solvent
e Lens tissue

Procedure:

e Ensure the prisms of the Abbe refractometer are clean and dry. If necessary, clean them with
a suitable solvent (e.g., acetone) and a soft lens tissue.

e Using a pipette, apply a few drops of 1-Phenylhexan-3-one onto the surface of the lower
prism.

o Close the prisms carefully to spread the liquid into a thin film.

» Adjust the light source and the eyepiece to bring the dividing line between the light and dark
fields into sharp focus on the crosshairs of the eyepiece.

e If color fringes are observed, they can be eliminated by adjusting the dispersion correction
wheel.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1360221?utm_src=pdf-body
https://www.benchchem.com/product/b1360221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Read the refractive index from the instrument's scale.

e Record the temperature at which the measurement is taken, as the refractive index is
temperature-dependent.

Visualizations

Experimental Workflow for Physicochemical
Characterization

The following diagram illustrates a typical workflow for the physicochemical characterization of
a liquid organic compound such as 1-Phenylhexan-3-one.
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Click to download full resolution via product page

Physicochemical Characterization Workflow

Conclusion

1-Phenylhexan-3-one is a valuable intermediate in organic synthesis with well-defined
physicochemical properties. The data and experimental protocols presented in this guide
provide a solid foundation for its handling, application, and further research in various scientific
and industrial settings. The provided workflow for characterization can be applied to ensure the
quality and consistency of this compound in research and development processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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